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Compound of Interest

Compound Name: Butyl ethenyl(methyl)phosphinate
CAS No.: 5238-94-8
Cat. No.: B2718821

Get Quote

Executive Summary

Butyl ethenyl(methyl)phosphinate is a specialized organophosphorus reagent used primarily
as a Michael acceptor and radical monomer. It serves as a critical intermediate for introducing
the methylphosphinic acid motif into bioactive molecules (e.g., GABA analogues,
metalloprotease inhibitors) and functional polymers.

While the Ethyl ester analogue is more common, the Butyl ester offers distinct physicochemical
advantages—specifically enhanced lipophilicity and hydrolytic stability—making it the superior
choice for lipophilic prodrug synthesis and reactions requiring extended stability in aqueous

media.

Comparative Efficacy Analysis

The following table contrasts Butyl ethenyl(methyl)phosphinate with its two primary
alternatives: the standard Ethyl ethenyl(methyl)phosphinate and the related Diethyl
vinylphosphonate.
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Table 1: Physicochemical & Synthetic Performance

Matrix[1]
Butyl Ethyl
g 4 Diethyl
Feature ethenyl(methyl)phos  ethenyl(methyl)phos _
_ _ vinylphosphonate
phinate phinate
Structure Vinyl-P(O)(Me)-OBu Vinyl-P(O)(Me)-OEt Vinyl-P(O)(OEt)2
CAS Number 5238-94-8 61753-00-2 682-30-4
Lipophilicity (LogP) High (~1.8) Moderate (~0.8) Moderate (~0.5)

Hydrolytic Stability

High (Steric bulk of
butyl group retards
hydrolysis)

Moderate (Prone to

acid/base hydrolysis)

Low (Phosphonate

esters cleave easily)

Michael Reactivity

Moderate-High
(Methyl group is
electron-donating,

activating the vinyl)

High

Moderate (Ethoxy
groups are electron-

withdrawing)

Volatility

Low (Safer handling,

<1% loss in vacuum)

Moderate (Significant

loss in high-vac)

Moderate

Primary Application

Lipophilic Prodrugs,

Stable Monomers

General Synthesis

Flame Retardants,

General Synthesis

Key Technical Insights

 Lipophilic Advantage: The butyl chain increases the partition coefficient (LogP), facilitating

cell membrane permeability in prodrug designs without altering the core pharmacophore.

 Stability in Workup: Unlike ethyl esters, which can partially hydrolyze during acidic workups,

the butyl ester resists cleavage, leading to higher isolated yields of the intermediate

phosphinate esters.

o Polymerization Kinetics: In radical polymerization, the butyl ester exhibits a slower

propagation rate (
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) due to steric hindrance, allowing for better control over molecular weight distribution (PDI)
compared to the ethyl analogue.

Mechanistic Pathways & Workflow

The primary utility of this reagent lies in the Phospha-Michael Addition, where a nucleophile
(amine, thiol, or carbon) attacks the

-carbon of the vinyl group.

Figure 1: Reaction Pathway Logic

The diagram below illustrates the divergent pathways for Butyl ethenyl(methyl)phosphinate:
Path A (Michael Addition) and Path B (Radical Polymerization).
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Caption: Path A depicts the synthesis of small-molecule phosphinates via Michael addition.
Path B shows the route to functional polymers.

Experimental Protocol: Michael Addition

Objective: Synthesis of a GABA analogue precursor via conjugate addition of an amine to
Butyl ethenyl(methyl)phosphinate.

Materials
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Reagent: Butyl ethenyl(methyl)phosphinate (1.0 equiv)

Nucleophile: Benzylamine (1.1 equiv)

Catalyst: DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene) (0.1 equiv)

Solvent: Dichloromethane (DCM) or Ethanol (EtOH)

Step-by-Step Methodology

o Preparation: In a flame-dried round-bottom flask under Nitrogen (

), dissolve Butyl ethenyl(methyl)phosphinate (10 mmol) in anhydrous DCM (20 mL).

 Addition: Cool the solution to 0°C. Add DBU (1 mmol) followed by the dropwise addition of
Benzylamine (11 mmol).

o Expert Note: The reaction is exothermic. Control temperature to prevent polymerization.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4—6 hours.
Monitor via TLC (SiOz, 5% MeOH in DCM) or 3P NMR (shift from ~28 ppm vinyl to ~45 ppm
alkyl).

o Workup:
o Wash the organic layer with 1M HCI (to remove excess amine and DBU).

o Advantage:[1] The butyl ester remains intact during this acidic wash, unlike the ethyl ester
which may degrade.

o Dry over MgSOu4, filter, and concentrate in vacuo.

 Purification: Purify the residue via flash column chromatography (Gradient: 0-10% MeOH in
DCM) to obtain the target aminopropyl phosphinate.

References

o Chemical Identity & Properties
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o Butyl ethenyl(methyl)phosphinate (CAS 5238-94-8).[1][2][3][4][5] National Center for
Biotechnology Information. PubChem Compound Summary. [Link]

* Keglevich, G. (2015). Organophosphorus Chemistry: From Molecules to Applications. Wiley-
VCH.

¢ Michael Addition Protocols

o Kiss, N. Z., et al. (2018). "Green synthesis of phosphinates via the Michael reaction."
Green Processing and Synthesis. [Link]

+ Commercial Availability & Specifications

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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